molecular formula C27H24N4O B10883381 1-(furan-2-ylmethyl)-4,5-diphenyl-2-{[(E)-pyrrolidin-1-ylmethylidene]amino}-1H-pyrrole-3-carbonitrile

1-(furan-2-ylmethyl)-4,5-diphenyl-2-{[(E)-pyrrolidin-1-ylmethylidene]amino}-1H-pyrrole-3-carbonitrile

Cat. No.: B10883381
M. Wt: 420.5 g/mol
InChI Key: CMKXOCLHOSFRSZ-ZTKZIYFRSA-N
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Description

1-(2-FURYLMETHYL)-4,5-DIPHENYL-2-[(1-PYRROLIDINYLMETHYLENE)AMINO]-1H-PYRROL-3-YL CYANIDE is a complex organic compound with a unique structure that includes a pyrrole ring, a furylmethyl group, and a cyanide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-FURYLMETHYL)-4,5-DIPHENYL-2-[(1-PYRROLIDINYLMETHYLENE)AMINO]-1H-PYRROL-3-YL CYANIDE typically involves multiple steps. One common method starts with the preparation of the pyrrole ring, followed by the introduction of the furylmethyl group and the cyanide group. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is optimized to minimize waste and maximize efficiency, often involving the use of advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

1-(2-FURYLMETHYL)-4,5-DIPHENYL-2-[(1-PYRROLIDINYLMETHYLENE)AMINO]-1H-PYRROL-3-YL CYANIDE can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

    Reduction: Reduction reactions can lead to the formation of different derivatives of the compound.

    Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

1-(2-FURYLMETHYL)-4,5-DIPHENYL-2-[(1-PYRROLIDINYLMETHYLENE)AMINO]-1H-PYRROL-3-YL CYANIDE has several applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activity, including its interactions with various biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

    Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism by which 1-(2-FURYLMETHYL)-4,5-DIPHENYL-2-[(1-PYRROLIDINYLMETHYLENE)AMINO]-1H-PYRROL-3-YL CYANIDE exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved in these interactions are complex and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 1-(2-FURYLMETHYL)-4,5-DIPHENYL-2-[(1-PYRROLIDINYLMETHYLENE)AMINO]-1H-PYRROL-3-YL CYANIDE include:

  • 1-(2-Furanylmethyl)-1H-pyrrole
  • 1-Furfurylpyrrole
  • N-Furfurylpyrrole

Uniqueness

What sets 1-(2-FURYLMETHYL)-4,5-DIPHENYL-2-[(1-PYRROLIDINYLMETHYLENE)AMINO]-1H-PYRROL-3-YL CYANIDE apart from these similar compounds is its unique combination of functional groups and its potential for diverse applications in various fields of research. Its structure allows for a wide range of chemical modifications, making it a versatile compound for scientific studies.

Properties

Molecular Formula

C27H24N4O

Molecular Weight

420.5 g/mol

IUPAC Name

1-(furan-2-ylmethyl)-4,5-diphenyl-2-[(E)-pyrrolidin-1-ylmethylideneamino]pyrrole-3-carbonitrile

InChI

InChI=1S/C27H24N4O/c28-18-24-25(21-10-3-1-4-11-21)26(22-12-5-2-6-13-22)31(19-23-14-9-17-32-23)27(24)29-20-30-15-7-8-16-30/h1-6,9-14,17,20H,7-8,15-16,19H2/b29-20+

InChI Key

CMKXOCLHOSFRSZ-ZTKZIYFRSA-N

Isomeric SMILES

C1CCN(C1)/C=N/C2=C(C(=C(N2CC3=CC=CO3)C4=CC=CC=C4)C5=CC=CC=C5)C#N

Canonical SMILES

C1CCN(C1)C=NC2=C(C(=C(N2CC3=CC=CO3)C4=CC=CC=C4)C5=CC=CC=C5)C#N

Origin of Product

United States

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